Cas no 52794-59-9 (1-(isocyanatomethyl)-3-(trifluoromethyl)benzene)

• Product Name: 1-(isocyanatomethyl)-3-(trifluoromethyl)benzene
• CAS No: 52794-59-9
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• MDL: MFCD18269642
• CID: 4021744
• PubChem ID: 21193492
• Update Time: 2025-05-22

1-(isocyanatomethyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(isocyanatomethyl)-3-(trifluoromethyl)-
• 1-(isocyanatomethyl)-3-(trifluoromethyl)benzene
• MFCD18269642
• NMHKJLDUKBCONC-UHFFFAOYSA-N
• 836-251-5
• AKOS012411005
• EN300-112821
• SCHEMBL2489084
• 3-(Trifluoromethyl)benzyl isocyanate
• CCA79459
• 52794-59-9

• MDL： MFCD18269642
• Inchi： 1S/C9H6F3NO/c10-9(11,12)8-3-1-2-7(4-8)5-13-6-14/h1-4H,5H2
• InChI Key： NMHKJLDUKBCONC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CN=C=O)=C1)(F)F

Computed Properties

• Exact Mass: 201.04014830g/mol
• Monoisotopic Mass: 201.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(isocyanatomethyl)-3-(trifluoromethyl)benzene

Recent Advances in the Application of 1-(Isocyanatomethyl)-3-(Trifluoromethyl)benzene (CAS: 52794-59-9) in Chemical Biology and Pharmaceutical Research

The compound 1-(isocyanatomethyl)-3-(trifluoromethyl)benzene (CAS: 52794-59-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This aromatic isocyanate, characterized by the presence of a reactive isocyanate group and a trifluoromethyl substituent, serves as a valuable building block in the synthesis of bioactive molecules and functional materials. Recent studies have explored its applications in medicinal chemistry, particularly in the development of covalent inhibitors and targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(isocyanatomethyl)-3-(trifluoromethyl)benzene as a key intermediate in the synthesis of covalent kinase inhibitors. The researchers leveraged the electrophilic nature of the isocyanate group to design irreversible inhibitors targeting EGFR mutants, showing improved selectivity and potency compared to conventional reversible inhibitors. The trifluoromethyl group was found to enhance both the metabolic stability and membrane permeability of the resulting compounds, addressing common challenges in kinase inhibitor development.

In the field of bioconjugation, a recent breakthrough reported in Angewandte Chemie (2024) highlighted the compound's effectiveness in protein labeling applications. The study developed a novel strategy for site-specific modification of lysine residues using 1-(isocyanatomethyl)-3-(trifluoromethyl)benzene derivatives. The trifluoromethyl group was shown to significantly improve the reaction kinetics and product stability, enabling efficient labeling under physiological conditions. This advancement opens new possibilities for creating stable antibody-drug conjugates with well-defined drug-to-antibody ratios.

Emerging research has also investigated the compound's potential in materials science. A 2024 ACS Applied Materials & Interfaces publication described its use as a crosslinking agent in the development of self-healing polyurethane coatings with enhanced chemical resistance. The unique combination of the isocyanate functionality and fluorine-containing moiety resulted in materials exhibiting superior durability and environmental stability, suggesting promising applications in medical device coatings and drug-eluting stents.

From a safety and handling perspective, recent toxicological studies have provided important insights into the compound's occupational exposure limits and handling requirements. While the isocyanate group presents typical reactivity concerns, the presence of the trifluoromethyl substituent appears to moderate some of these effects, as reported in a 2023 Chemical Research in Toxicology article. These findings are informing the development of safer handling protocols for research and industrial applications of this valuable chemical building block.

Looking forward, the unique properties of 1-(isocyanatomethyl)-3-(trifluoromethyl)benzene continue to inspire innovative applications across multiple disciplines. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules, where its dual functionality may enable novel linker designs, and its use in the development of fluorine-containing bioimaging probes. As synthetic methodologies continue to advance, this compound is poised to play an increasingly important role in bridging chemical and biological research.